Cas no 1174020-51-9 (tert-butyl (3S,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 1174020-51-9
• MF: C₉H₁₆FNO₃
• MW: 205.22664642334
• MDL: MFCD26793843
• CID: 4561539
• PubChem ID: 57415883
• Update Time: 2024-11-03

tert-butyl (3S,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• TRANS-TERT-BUTYL 3-FLUORO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• tert-butyl (3S,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• (3,4)-TRANS-3-FLUORO-4-HYDROXY-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-,
• EN300-2874310
• (3S,4S)-1-Boc-3-fluoro-4-hydroxypyrrolidine ee
• (3R,4S)-tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• J-524360
• tert-butyl (3S,4S)-3-fluoro-4-hydroxy-pyrrolidine-1-carboxylate
• CS-0058578
• ZH0013
• trans-(1-Boc)-3-Fluoro-4-hydroxypyrrolidine
• P17095
• ZWB02051
• 1174020-51-9
• (3S,4S)-t-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4S)-
• KTBDFQPHEPDHQW-BQBZGAKWSA-N
• 869481-93-6
• (3S,4S)-tert-Butyl3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• AS-33674
• (3S,4S)-1-Boc-3-fluoro-4-hydroxypyrrolidine
• TRANS-1-BOC-3-FLUORO-4-HYDROXYPYRROLIDINE
• MFCD18791200
• SCHEMBL951940
• (3,4)-trans-tert-Butyl 3-(benzyloxy)-4-hydroxypyrrolidine-1-carboxylate racemate
• MFCD26793843
• AKOS016011912

• MDL： MFCD26793843
• Inchi： 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： KTBDFQPHEPDHQW-BQBZGAKWSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1O

Computed Properties

• Exact Mass: 205.11142153 g/mol
• Monoisotopic Mass: 205.11142153 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.23
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.3±40.0 ºC (760 Torr),
• Flash Point: 124.5±27.3 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

tert-butyl (3S,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids